Cas no 1313365-26-2 ((1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine)

• Product Name: (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine
• CAS No: 1313365-26-2
• MF: C₁₃H₉ClIN
• MW: 341.574734449387
• CID: 5737285
• PubChem ID: 631038
• Update Time: 2026-03-11

(1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine Chemical and Physical Properties

Names and Identifiers

• QQRLQNNABICPKV-CXUHLZMHSA-N
• SCHEMBL2394006
• DTXSID40348150
• STK390971
• (E)-1-(4-Chlorophenyl)-N-(4-iodophenyl)methanimine
• AKOS002953213
• A50947
• 1313365-26-2
• N-[(E)-(4-Chlorophenyl)methylidene]-4-iodoaniline
• 71511-62-1
• 1-(4-chlorophenyl)-N-(4-iodophenyl)methanimine
• AKOS024333596
• (1E)-1-(4-chlorophenyl)-N-(4-iodophenyl)methanimine
• Benzenamine, N-[(4-chlorophenyl)methylene]-4-iodo-
• Benzenamine, N-(4-chlorobenzylidene)-4-iodo-
• N-[(E)-(4-Chlorophenyl)methylidene]-4-iodoaniline #
• MFCD00019024
• N-(4-chlorobenzylidene)-4-iodoaniline
• Benzenamine, N-[(4-chlorophenyl)methylene]-4-iodo-, [N(E)]-
• (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine

• Inchi： 1S/C13H9ClIN/c14-11-3-1-10(2-4-11)9-16-13-7-5-12(15)6-8-13/h1-9H/b16-9+
• InChI Key： QQRLQNNABICPKV-CXUHLZMHSA-N
• SMILES： IC1C=CC(=CC=1)/N=C/C1C=CC(=CC=1)Cl

Computed Properties

• Exact Mass: 340.94682g/mol
• Monoisotopic Mass: 340.94682g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 228
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 12.4Ų

Experimental Properties

• Density: 1.57±0.1 g/cm3(Predicted)
• Boiling Point: 399.3±27.0 °C(Predicted)
• pka: 2.18±0.50(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Iodobenzenes

Additional information on (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine

Chemical Profile of (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine (CAS No. 1313365-26-2)

(1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine, identified by its CAS number 1313365-26-2, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and synthetic organic chemistry. This compound belongs to the class of imines, which are characterized by the presence of a carbon-nitrogen double bond (C=N) formed between a carbonyl carbon and an amine nitrogen. The specific structural features of this molecule, including the 4-chlorophenyl and 4-iodophenyl substituents, contribute to its unique chemical properties and potential applications in drug discovery and molecular recognition.

The synthesis of (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine involves a series of well-established organic reactions, including condensation reactions and functional group transformations. The presence of both chloro and iodine substituents on the aromatic rings makes this compound a versatile intermediate for further derivatization. In particular, the electron-withdrawing nature of the chloro group and the electron-donating effect of the iodine atom can influence the reactivity and electronic properties of the molecule, making it a valuable building block for designing complex pharmacophores.

In recent years, there has been growing interest in the development of novel heterocyclic compounds for their potential therapeutic applications. The structural motif of (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine aligns well with this trend, as it incorporates elements that are commonly found in biologically active molecules. For instance, the combination of phenyl rings with different halogen substituents can enhance binding affinity to biological targets, such as enzymes and receptors. This has led to several studies exploring its utility in medicinal chemistry.

One notable area of research involving (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine is its application as a precursor in the synthesis of more complex molecules. For example, researchers have utilized this compound to develop novel inhibitors targeting specific enzymatic pathways involved in diseases such as cancer and inflammation. The imine functionality can be further modified through reduction or hydrolysis to yield amine or carboxylic acid derivatives, respectively, which can be incorporated into larger pharmacological frameworks.

The< strong>4-chlorophenyl and 4-iodophenyl groups in this molecule also make it a suitable candidate for cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings. These reactions are widely used in synthetic chemistry to construct carbon-carbon bonds and are particularly valuable in generating biaryl structures, which are prevalent in many drugs. By leveraging these coupling reactions, chemists can introduce additional functional groups or aromatic rings onto the core structure of (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine, thereby expanding its synthetic utility.

The pharmacological potential of (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine has been explored in several preclinical studies. These investigations have focused on its interaction with various biological targets, including kinases and transcription factors. The halogenated phenyl rings are particularly interesting from a medicinal chemistry perspective because they can modulate electronic distributions and steric interactions within binding pockets. This has led to the discovery of several lead compounds with promising biological activity.

In addition to its applications in drug discovery, (1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine has found utility in materials science. Its ability to participate in coordination chemistry with metal ions has been exploited in the development of metal-organic frameworks (MOFs) and supramolecular assemblies. These materials have potential applications in catalysis, gas storage, and sensing technologies. The combination of halogenated aromatic rings with an imine moiety provides unique coordination sites that can be tailored for specific functions.

The synthesis and characterization of< strong>(1E)-1-(4-chlorophenyl)-n-(4-iodophenyl)methanimine have also contributed to advancements in analytical chemistry techniques. Modern spectroscopic methods, such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS), have been employed to elucidate its structure and study its reactivity. These techniques provide detailed insights into the molecular architecture and dynamics of this compound, which are essential for understanding its behavior in biological systems.

The< strong>CAS number 1313365-26-2 serves as a unique identifier for this compound, ensuring consistency in scientific literature and regulatory filings. This standardized nomenclature is critical for researchers who need to reference specific chemical entities accurately across different studies and databases. The use of CAS numbers facilitates information retrieval and enhances collaboration within the scientific community.

In conclusion, (1E)-1-(4-chlorophenyl)n(4-iodophenyl)methanimine (CAS No. 1313365-26-2) is a multifaceted compound with significant potential in pharmaceutical chemistry, materials science, and synthetic organic chemistry. Its unique structural features make it a valuable intermediate for drug development and material design. Ongoing research continues to uncover new applications for this compound, highlighting its importance as a chemical building block in modern science.